Cas no 420-05-3 (Cyanic acid(6CI,7CI,8CI,9CI))

Cyanic acid(6CI,7CI,8CI,9CI) structure
Cyanic acid(6CI,7CI,8CI,9CI) structure
Product Name:Cyanic acid(6CI,7CI,8CI,9CI)
CAS No:420-05-3
MF:CHNO
MW:43.0247399806976
CID:329242
PubChem ID:540
Update Time:2025-04-19

Cyanic acid(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyanic acid(6CI,7CI,8CI,9CI)
    • cyanic acid
    • 0NM
    • cyano-alcohol
    • Cyansaeure
    • HO-C.equiv.N
    • HOCN
    • Hydrogencyanate
    • hydroxidonitridocarbon
    • Isocyansaeure
    • methoxynitrile
    • Zyansaeure
    • nitridooxocarbonic acid
    • 460E3FHT8O
    • acide cyanique
    • cyanoalcohol
    • Q391679
    • [C(N)OH]
    • acidum cyanicum
    • DTXSID3074812
    • cyano alcohol
    • hydrogen nitridooxocarbonate
    • C01417
    • UNII-460E3FHT8O
    • acido cianico
    • CHEBI:28024
    • CYANIC ACID [MI]
    • BDBM50147624
    • XLJMAIOERFSOGZ-UHFFFAOYSA-N
    • CHEMBL1161700
    • AKOS006273448
    • 420-05-3
    • DTXCID3040011
    • (C(N)OH)
    • hydrogen nitridooxocarbonate;hydroxidonitridocarbon;nitridooxocarbonic acid
    • Inchi： 1S/CHNO/c2-1-3/h3H
    • InChI Key： XLJMAIOERFSOGZ-UHFFFAOYSA-N
    • SMILES： OC#N

Computed Properties

  • Exact Mass: 43.00580
  • Monoisotopic Mass: 43.005813655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 31.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: d420 1.140; d4-20 1.156
  • Melting Point: -86°
  • Boiling Point: bp760 23.5°
  • Refractive Index: 1.4300 (estimate)
  • PSA: 44.02000
  • LogP: -0.16002
  • pka: 3.7(at 25℃)

Cyanic acid(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Cyanic acid(6CI,7CI,8CI,9CI) Production Method

Production Method 1

917-61-3 917-61-3
57-11-4 57-11-4
420-05-3 420-05-3
822-16-2 822-16-2
Reaction Conditions
1.1 0.5 h, rt → 80 °C; 1 h, 80 °C → 100 °C; 1.5 h, 100 °C → 130 °C
Reference
Trapping of Bronsted acids with a phosphorus-centered biradicaloid - synthesis of hydrogen pseudohalide addition products
Beer, Henrik; et al, Dalton Transactions, 2020, 49(39), 13655-13662

Cyanic acid(6CI,7CI,8CI,9CI) Raw materials

Cyanic acid(6CI,7CI,8CI,9CI) Preparation Products

Cyanic acid(6CI,7CI,8CI,9CI) Related Literature

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